Cas no 161879-85-2 (Butane, 1,1,1,4,4-pentafluoro-)

• Product Name: Butane, 1,1,1,4,4-pentafluoro-
• CAS No: 161879-85-2
• MF: C₄H₅F₅
• MW: 148.074518918991
• CID: 1341710
• PubChem ID: 21922298
• Update Time: 2025-04-20

Butane, 1,1,1,4,4-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• Butane, 1,1,1,4,4-pentafluoro-
• 1,1,1,4,4-pentafluorobutane
• DTXSID70620133
• VWCRVILSEXWIIL-UHFFFAOYSA-N
• SCHEMBL679693
• 161879-85-2
• ZMIGAMLGBSWFHJ-UHFFFAOYSA-N

• Inchi： 1S/C4H5F5/c5-3(6)1-2-4(7,8)9/h3H,1-2H2
• InChI Key： VWCRVILSEXWIIL-UHFFFAOYSA-N
• SMILES： FC(CCC(F)F)(F)F

Computed Properties

• Exact Mass: 148.03115
• Monoisotopic Mass: 148.03114097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 73.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0